![molecular formula C23H29N3O4S B2411377 N1-(3,5-dimethylphenyl)-N2-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide CAS No. 896285-13-5](/img/structure/B2411377.png)
N1-(3,5-dimethylphenyl)-N2-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide
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Description
N1-(3,5-dimethylphenyl)-N2-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C23H29N3O4S and its molecular weight is 443.56. The purity is usually 95%.
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Scientific Research Applications
- N1-(3,5-dimethylphenyl)-N2-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide can serve as a valuable starting material for heterocyclic synthesis. Researchers have explored its reactivity in cyclization reactions, leading to the formation of novel heterocyclic compounds. For instance, the reaction of this compound with ethyl acetoacetate yields 1-(2,3- or 3,5-dimethylphenyl)-2,5-dimethyl-1,4,5,6-tetrahydro-4(1H)pyridones . These heterocycles may find applications in drug discovery and materials science.
- The restricted rotation about the N(1)-C(1’) bond in 5- and 6-methyldihydropyrimidindiones and their 2-thio analogues has been investigated. Spectroscopic data (1H-, 13C-, and 1H/13C NMR, IR) provide insights into the structural features of these compounds. Understanding atropisomerism is crucial for designing chiral molecules with specific properties .
- Although not directly related to the compound, recent research on catalytic protodeboronation of alkyl boronic esters using a radical approach has gained attention. Such transformations enable formal anti-Markovnikov alkene hydromethylation, a valuable synthetic tool .
- Researchers have explored sustainable catalytic protocols. Ionic organic solids, including 1,3-bis(carboxymethyl)imidazolium chloride, have been used as catalysts for Michael additions of N-heterocycles to chalcones. While not specific to our compound, this highlights the broader interest in sustainable catalysis .
Heterocyclic Synthesis
Atropisomerism Studies
Radical Protodeboronation
Ionic Organic Solids as Catalysts
properties
IUPAC Name |
N'-(3,5-dimethylphenyl)-N-[[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O4S/c1-15-7-8-18(4)21(13-15)31(29,30)26-9-5-6-20(26)14-24-22(27)23(28)25-19-11-16(2)10-17(3)12-19/h7-8,10-13,20H,5-6,9,14H2,1-4H3,(H,24,27)(H,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMDNXAPACJQBRB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCCC2CNC(=O)C(=O)NC3=CC(=CC(=C3)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(3,5-dimethylphenyl)-N2-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide |
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